![molecular formula C11H12N2O B2554983 2-(2-Phenyl-1,3-oxazol-4-yl)ethan-1-amine CAS No. 803641-67-0](/img/structure/B2554983.png)
2-(2-Phenyl-1,3-oxazol-4-yl)ethan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(2-Phenyl-1,3-oxazol-4-yl)ethan-1-amine” is a chemical compound with the molecular formula C11H12N2O and a molecular weight of 188.23 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenyl group attached to an oxazole ring, which is further connected to an ethanamine group . The InChI code for this compound is 1S/C11H12N2O/c12-7-6-10-8-14-11(13-10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2 .Physical And Chemical Properties Analysis
The compound is stored in a dark place, under an inert atmosphere, at 2-8°C . Unfortunately, no data is available for its boiling point .Scientific Research Applications
Functional Modification of Polymers
A study by Aly and El-Mohdy (2015) explored the modification of poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels through the condensation reaction with various amines, including aromatic amines similar to "2-(2-Phenyl-1,3-oxazol-4-yl)ethan-1-amine". These modifications aimed to enhance the polymers' properties for potential medical applications, demonstrating improved thermal stability and promising antibacterial and antifungal activities. This research suggests the utility of such amines in developing materials with enhanced biocompatibility and therapeutic potential (H. M. Aly & H. L. A. El-Mohdy, 2015).
Novel Synthetic Methodologies
Merkul and Müller (2006) introduced a novel synthesis approach for oxazole derivatives through an amidation-coupling-cycloisomerization (ACCI) sequence starting from propargyl amine. This method represents an innovative way to create oxazole compounds, highlighting the relevance of structural units similar to "this compound" in facilitating complex organic syntheses (E. Merkul & T. Müller, 2006).
Antimicrobial and Antifungal Activities
Several studies have investigated the antimicrobial properties of compounds featuring the oxazole ring. For instance, novel Schiff bases synthesized by Al‐Janabi et al. (2020) showed significant antibacterial activity against various pathogenic bacteria, underscoring the potential of oxazole derivatives in developing new antimicrobial agents (Ahmed S. M. Al‐Janabi, A. O. Elzupir, & T. Yousef, 2020).
Catalytic Applications and Material Science
Research by Sole et al. (2019) on novel ruthenium complexes bearing NNN click-based ligands, including those related to oxazole structures, showcased their excellent activity and selectivity in hydrogenation reactions. This work points to the utility of oxazole-containing ligands in catalysis, particularly for applications in sustainable chemistry and material science (Roberto Sole, M. Bortoluzzi, A. Spannenberg, S. Tin, Valentina Beghetto, & J. D. de Vries, 2019).
Safety and Hazards
properties
IUPAC Name |
2-(2-phenyl-1,3-oxazol-4-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c12-7-6-10-8-14-11(13-10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWSFNBUVKPIXTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CO2)CCN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
803641-67-0 |
Source
|
Record name | 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.